Cas no 61997-77-1 (2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-)

2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]- structure
61997-77-1 structure
Product Name:2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-
CAS No:61997-77-1
MF:C15H19NO
MW:229.317464113235
CID:1635442
Update Time:2024-09-12

2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-
    • 5,5-dimethyl-3-[(3-methylphenyl)amino]cyclohex-2-en-1-one
    • Inchi: 1S/C15H19NO/c1-11-5-4-6-12(7-11)16-13-8-14(17)10-15(2,3)9-13/h4-8,16H,9-10H2,1-3H3
    • InChI Key: FSWZTHYTZCBJJA-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C)(C)CC(NC2=CC=CC(C)=C2)=C1

Computed Properties

  • Exact Mass: 229.14677
  • Monoisotopic Mass: 229.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • PSA: 29.1

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